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Compound of Interest

Compound Name: (S)-ADB-BINACA-d5
Cat. No.: B15559430
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive specifications and analytical
methodologies for the (S)-ADB-BINACA-d5 analytical reference standard. This deuterated
synthetic cannabinoid is intended for use as an internal standard in quantitative analyses by
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS).

Core Specifications

(S)-ADB-BINACA-d5, with the formal name N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-
((phenyl-d5)methyl)-1H-indazole-3-carboxamide, is a stable isotope-labeled version of the
potent synthetic cannabinoid ADB-BINACA.[1] The incorporation of five deuterium atoms on the
phenyl ring provides a distinct mass shift, making it an ideal internal standard for accurate
guantification of ADB-BINACA in complex matrices.
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Parameter Specification Source

N-[(1S)-1-(aminocarbonyl)-2,2-
dimethylpropyl]-1-((phenyl-

Formal Name v py]. ((pheny [1]
d5)methyl)-1H-indazole-3-

carboxamide

Molecular Formula C21H19DsN4O2 [1]
Formula Weight 369.5 g/mol [1]
Purity >99% deuterated forms (di-ds)  [1]
Formulation A crystalline solid [1]

DMF: 10 mg/ml, DMSO: 5
Solubility mg/ml, DMF:PBS (pH 7.2) [1]
(1:3): 0.25 mg/ml

Storage -20°C
N > 4 years (when stored as
Stability _ [1]
directed)

Experimental Protocols

Accurate and reliable quantification of ADB-BINACA in biological and seized materials is critical
for forensic toxicology, clinical research, and drug development. The use of (S)-ADB-BINACA-
d5 as an internal standard is essential to correct for variations in sample preparation and
instrument response.[2]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the analysis of synthetic cannabinoids.
The following is a representative protocol synthesized from established methods for the
analysis of synthetic cannabinoids, including ADB-BINACA.[3][4]

1. Sample Preparation (Whole Blood - Protein Precipitation)
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To 1 mL of whole blood sample in a centrifuge tube, add a known concentration of (S)-ADB-
BINACA-d5 internal standard.

Add 2 mL of acetonitrile to precipitate proteins.
Vortex for 30 seconds and centrifuge at 3,000 rpm for 5 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at approximately 40°C.

Reconstitute the residue in 100 pL of the initial mobile phase for injection into the LC-MS/MS
system.

. Chromatographic Conditions

Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 100 mm x 2.1
mm, 1.8 um) is suitable for the separation of ADB-BINACA.[4]

Mobile Phase A: Water with 0.1% formic acid or 20 mmol/L ammonium acetate with 0.1%
formic acid and 5% acetonitrile.[4]

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Program: A typical gradient starts with a higher percentage of mobile phase A,
which is gradually decreased to elute the analyte. For example: 0.0 min 40% B, 0.25 min
40% B, 5.0 min 95% B, 15.0 min 95% B, 17.0 min 40% B.

Flow Rate: 0.3 mL/min.
Injection Volume: 5 pL.
Column Temperature: 40°C.
. Mass Spectrometric Detection
lonization Source: Electrospray lonization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).
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 MRM Transitions (lllustrative):
o ADB-BINACA: Precursor lon (m/z) -> Product lon 1 (m/z), Product lon 2 (m/z)
o (S)-ADB-BINACA-d5: Precursor lon (m/z) -> Product lon 1 (m/z)

Note: Specific MRM transitions for ADB-BINACA and its deuterated standard should be
optimized based on the instrument used.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another robust technique for the identification and quantification of synthetic
cannabinoids.

1. Sample Preparation (Seized Material - Solvent Extraction)
Homogenize the seized material.

Accurately weigh a portion of the material and extract with a suitable organic solvent such as
methanol.

Add a known concentration of (S)-ADB-BINACA-d5 internal standard.

Vortex and centrifuge the sample.

The supernatant can be directly injected or further concentrated before analysis.
. GC-MS Conditions (lllustrative)

Column: A non-polar or mid-polar capillary column such as a DB-5MS or equivalent is
commonly used.[5]

Carrier Gas: Helium.

Oven Temperature Program: A temperature gradient is employed to ensure good separation
of analytes. For example: initial temperature of 80°C held for 2 minutes, ramped to 310°C at
10°C/min, and held for 11 minutes.[5]

Injector Temperature: 280°C.[5]
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 lonization Mode: Electron lonization (El) at 70 eV.

e Mass Scan Range: 35-600 amu.[5]

Cannabinoid Receptor Signhaling Pathway

ADB-BINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-protein
coupled receptor (GPCR) predominantly found in the central nervous system.[6] Activation of
the CB1 receptor by an agonist like ADB-BINACA initiates a cascade of intracellular signaling

events.
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Caption: CB1 Receptor Signaling Pathway initiated by an agonist like ADB-BINACA.

Experimental Workflow for Quantification

The general workflow for the quantification of ADB-BINACA in a biological sample using (S)-
ADB-BINACA-d5 as an internal standard is a multi-step process designed to ensure accuracy

and precision.
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Caption: General workflow for the quantification of ADB-BINACA using a deuterated internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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